1-[4-Bromo-2-(prop-2-yn-1-yloxy)phenyl]ethan-1-one
Overview
Description
“1-[4-Bromo-2-(prop-2-yn-1-yloxy)phenyl]ethan-1-one” is a chemical compound used for chemical probe synthesis. This trifunctional building block contains a light-activated benzophenone, alkyne tag, and bromine synthetic handle . It has an empirical formula of C17H13BrO2 and a molecular weight of 329.19 .
Synthesis Analysis
A highly convenient method has been developed for the synthesis of (prop-2-ynyloxy) benzene and its derivatives. Differently substituted phenol and aniline derivatives were allowed to react with propargyl bromide in the presence of K2CO3 base and acetone as solvent .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string O=C(C1=CC=C(OCC#C)C=C1)C2=CC=C(CBr)C=C2 .Chemical Reactions Analysis
The reaction conditions like temperature, solvents, bases and its concentration were optimized for the synthesis of compounds .Physical and Chemical Properties Analysis
The compound is a solid and is suitable for click chemistry reactions. It should be stored at a temperature of -20°C .Scientific Research Applications
Synthesis and Characterization
- 1-(4-Bromo-1-hydroxynaphthalen-2-yl)-ethan-1-one, a related compound, was synthesized and characterized, exhibiting significant antimicrobial activities (Sherekar, Kakade, & Padole, 2021).
Determination of Absolute Configuration
- The reaction of chloromethyl propargyl ether with 4-(bromomethyl)benzaldehyde was used to determine the absolute configuration of a compound related to 1-[4-Bromo-2-(prop-2-yn-1-yloxy)phenyl]ethan-1-one (Talybov & Baghirli, 2020).
Antimicrobial Agents
- Novel 1,2,3-triazole-pyrazole derivatives, synthesized from related compounds, demonstrated broad-spectrum antibacterial activity and significant antifungal activity (Pervaram, Ashok, Rao, Sarasija, & Reddy, 2017).
Organometallic Chemistry
- Studies in organometallic chemistry involving compounds like 1-phenyl-2-propyn-1-ol, which are structurally similar to the compound , have led to the development of allenylidene derivatives and alkenylcarbyne complexes (Bustelo, Jiménez-Tenorio, Puerta, & Valerga, 2007).
Effect on Elimination Reactions
- The effect of cyclodextrin on elimination reactions involving bromo and ethane derivatives has been studied, showcasing how substituents and reaction conditions can influence reaction pathways (Viola & Rossi, 1999).
Mesomorphic Properties
- Research on mesomorphic properties of bromo and cyano substituted diarylethanes, similar in structure to the compound of interest, provides insights into the influence of substituents on mesomorphic range and clearing points (Tinh, Zann, & Dubois, 1979).
Crystal Structure Analysis
- The synthesis and crystal structure analysis of compounds like 4-hydroxy-4-(2-(prop-2-ynyloxy)phenyl)butan-2-one contribute to our understanding of molecular conformations and interactions in similar compounds (Wang Yong-jian, 2010).
Mechanism of Action
Properties
IUPAC Name |
1-(4-bromo-2-prop-2-ynoxyphenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrO2/c1-3-6-14-11-7-9(12)4-5-10(11)8(2)13/h1,4-5,7H,6H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHGGVEPPNZEKHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=C(C=C1)Br)OCC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.